(E)-N-(6-acetamido-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(6-acetamido-3-methyl-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C21H22N4O5S2/c1-14(26)22-16-5-8-18-19(13-16)31-21(24(18)2)23-20(27)15-3-6-17(7-4-15)32(28,29)25-9-11-30-12-10-25/h3-8,13H,9-12H2,1-2H3,(H,22,26)
• InChI Key: ZNIMPODNEOBMDD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)S2)C
• Molecular Formula: C21H22N4O5S2
• Molecular Weight: 474.6 g/mol
• CAS No.: 851080-15-4

Description

(E)-N-(6-acetamido-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C21H22N4O5S2 and its molecular weight is 474.55. The purity is usually 95%.
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Scientific Research Applications

Biological and Environmental Impact of Benzothiazole Derivatives

Benzothiazole derivatives have been the subject of environmental and biological studies due to their widespread use and potential impacts. For instance, studies on the degradation of acetaminophen, a compound structurally different but relevant in the context of environmental chemistry, highlight the advanced oxidation processes (AOPs) used to treat water contaminated with organic compounds, including those related to benzothiazole derivatives. These studies reveal the pathways, by-products, and biotoxicity of these processes, contributing significantly to our understanding of environmental remediation techniques (Qutob et al., 2022).

Antioxidant and Anti-inflammatory Properties

Research on benzothiazole derivatives has demonstrated potential antioxidant and anti-inflammatory properties. For example, the synthesis and pharmacological evaluation of novel benzofused thiazole derivatives have been explored for their in vitro antioxidant and anti-inflammatory activities, indicating the therapeutic potential of these compounds in treating diseases characterized by oxidative stress and inflammation (Raut et al., 2020).

Role in Medicinal Chemistry

Benzothiazole and its derivatives have been acknowledged for their varied pharmacological activities, making them significant in the realm of medicinal chemistry. They possess a wide range of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antitumor effects. The structural activity relationship of benzothiazole compounds has been extensively reviewed, highlighting their importance and potential applications in developing new therapeutic agents (Bhat & Belagali, 2020).